Cas no 2248349-04-2 (3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel-
• CAS No: 2248349-04-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6051206
• PubChem ID: 137940610
• Update Time: 2025-06-13

3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel-
• 2248349-04-2
• EN300-6511489
• rac-methyl (2R,3S)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate
• Methyl (2S,3R)-2-(3-methoxyphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H17NO3/c1-16-10-5-3-4-9(8-10)12-11(6-7-14-12)13(15)17-2/h3-5,8,11-12,14H,6-7H2,1-2H3/t11-,12-/m0/s1
• InChI Key： YRKIBVMPMAKILX-RYUDHWBXSA-N
• SMILES： N1CC[C@H](C(OC)=O)[C@@H]1C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 339.9±42.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel-

Research Brief on 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel- (CAS: 2248349-04-2)

The compound 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel- (CAS: 2248349-04-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the stereospecific synthesis of (2R,3S)-rel-3-Pyrrolidinecarboxylic acid derivatives, emphasizing the importance of chiral purity in achieving desired biological activities. The compound's unique structural features, including the methoxyphenyl group and the esterified carboxylic acid, contribute to its interaction with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity in modulating central nervous system (CNS) pathways, particularly those related to neuropathic pain and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed high affinity for the sigma-1 receptor, a target implicated in pain perception and neuroprotection. These findings suggest potential applications in developing novel analgesics and neuroprotective agents.

Further investigations into the pharmacokinetic profile of 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel- revealed favorable absorption and distribution properties, with moderate metabolic stability in hepatic microsomes. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are critical for advancing this compound into preclinical development.

In summary, the current research underscores the therapeutic potential of 3-Pyrrolidinecarboxylic acid, 2-(3-methoxyphenyl)-, methyl ester, (2R,3S)-rel- (CAS: 2248349-04-2) in CNS-related disorders. Future studies should focus on structure-activity relationship (SAR) optimization and translational research to validate its efficacy and safety in clinical settings.